tert-Butyl cyclohexa-2,5-diene-1-carboxylate

• CAS No.: 61812-52-0
• Molecular Formula: C11H16O2
• Molecular Weight: 180.24 g/mol
• IUPAC Name: tert-butyl cyclohexa-2,5-diene-1-carboxylate
• InChI: InChI=1S/C11H16O2/c1-11(2,3)13-10(12)9-7-5-4-6-8-9/h5-9H,4H2,1-3H3
• InChI Key: KRNQJRLFZIBNOW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1C=CCC=C1

Description

Tert-Butyl cyclohexa-2,5-diene-1-carboxylate is a useful research compound. Its molecular formula is C11H16O2 and its molecular weight is 180.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 16 g of 2,5-cyclohexadiene carboxylic acid in 20 ml of dichloromethane containing 10 drops of sulfuric acid is treated with 40 ml of isobutylene in an autoclave overnight after which the contents were poured into a sodium bicarbonate solution. The organic phase is isolated and passed through alumina to afford tert-butyl 2,5-cyclohexadienecarboxylate.